N-[2-(4-fluorophenyl)-4-oxo-4H-chromen-6-yl]-4-methylbenzamide

• IUPAC Name: N-[2-(4-fluorophenyl)-4-oxochromen-6-yl]-4-methylbenzamide
• InChI: InChI=1S/C23H16FNO3/c1-14-2-4-16(5-3-14)23(27)25-18-10-11-21-19(12-18)20(26)13-22(28-21)15-6-8-17(24)9-7-15/h2-13H,1H3,(H,25,27)
• InChI Key: QIXOXNIDLMYXAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=CC3=O)C4=CC=C(C=C4)F
• Molecular Formula: C23H16FNO3
• Molecular Weight: 373.4 g/mol

Description

N-[2-(4-fluorophenyl)-4-oxo-4H-chromen-6-yl]-4-methylbenzamide, also known as FL-108, is a synthetic compound that has gained attention in the scientific community due to its potential use as a therapeutic agent.

Scientific Research Applications

Microwave-Induced Synthesis and Antimicrobial Activity

A study by Desai, Rajpara, and Joshi (2013) involved the microwave-induced synthesis of fluorobenzamides that displayed significant antimicrobial activity against a variety of bacterial and fungal strains. The presence of a fluorine atom in these compounds was essential for enhancing their antimicrobial effectiveness (Desai, Rajpara, & Joshi, 2013).

Iron-Catalyzed Fluorination

Another study highlighted an iron-catalyzed, amide-directed fluorination process that could be applied to these compounds, showcasing a broad substrate scope and functional group tolerance without the need for noble metal additives (Groendyke, AbuSalim, & Cook, 2016).

Anticancer Applications

Research by Hosamani, Reddy, and Devarajegowda (2015) demonstrated the microwave-assisted synthesis of new fluorinated coumarin–pyrimidine hybrids, related to the compound , which showed potent anticancer activities against human cancer cell lines. This study not only provided insights into the synthesis of such compounds but also highlighted their potential in anticancer therapy (Hosamani, Reddy, & Devarajegowda, 2015).

Cytotoxic Activities

Another study explored the cytotoxic activities of chromen-4-one derivatives, which are structurally related to the compound of interest. The research found that some derivatives showed significant cytotoxic activity against various human cancer cell lines, indicating their potential as anticancer agents (Raj, Bhatia, Kapur, Sharma, Saxena, & Ishar, 2010).

Future Directions

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Mechanism of Action

Target of Action

It’s known that many bioactive aromatic compounds containing similar structures show clinical and biological applications . They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Mode of Action

Compounds with similar structures are known to interact with their targets, leading to changes at the molecular level that can result in various biological effects .

Biochemical Pathways

It’s known that many compounds with similar structures possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that such compounds may affect a variety of biochemical pathways.

Result of Action

Compounds with similar structures are known to have diverse biological activities, suggesting that they may have a wide range of molecular and cellular effects .

Action Environment

The action, efficacy, and stability of a compound can be influenced by various environmental factors. For instance, the compound’s stability could be affected by factors such as temperature, pH, and light exposure . .